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Compound of Interest

Compound Name: Anisoin

Cat. No.: B085897

Anisoin, with the chemical formula C1e6H160a4, is a crystalline solid that appears as a white to
light yellow powder.[1][2] Also known by its synonyms, 4,4'-Dimethoxybenzoin and 2-Hydroxy-
1,2-bis(4-methoxyphenyl)ethanone, it is utilized in various laboratory applications.[2][3] This
technical guide provides an in-depth overview of the safety data and handling precautions for
Anisoin, tailored for researchers, scientists, and professionals in drug development.

Physicochemical and Safety Data

The following tables summarize the key physicochemical properties and safety information for
Anisoin, compiled from various safety data sheets.

Table 1: Physicochemical Properties of Anisoin
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Property Value Source(s)
Molecular Formula C16H1604 [2][4]
Molar Mass 272.3 g/mol [41[5]
Appearance White to yellow powder/solid [1114]

Odor Odorless [1112]
Melting Point 108-114 °C (226.4-237.2 °F) [1][4]
Boiling Point 335.35°C (rough estimate) [4]

Flash Point 171 °C (339.8 °F) [4]
Solubility Soluble in water, ethanol, and ne

acetone.

Storage Temperature

Store below +30°C.

[4]115]

Table 2: Toxicological and Hazard Data
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Parameter Information Source(s)

No acute toxicity information is
available for this product. The
toxicological properties have

Acute Toxicity not been fully investigated.[1] [1112]
[2] 100% of the mixture
consists of ingredient(s) of

unknown toxicity.

Skin Corrosion/Irritation No data available. [2]

Serious Eye Damage/Irritation No data available.

Respiratory or Skin _ _ _
o No information available. [1]
Sensitization

_ . Not listed as a carcinogen by
Carcinogenicity [1]
any agency.

This chemical is not
considered hazardous by the
GHS Classification 2012 OSHA Hazard [11[3]
Communication Standard (29
CFR 1910.1200).

Experimental Protocols

While specific experimental protocols for determining the safety parameters of Anisoin are not
detailed in the provided safety data sheets, standard methodologies are employed for such

assessments. These typically include:

o Melting Point Determination: A calibrated melting point apparatus would be used, following a
standardized procedure such as those outlined by the United States Pharmacopeia (USP) or
the Organisation for Economic Co-operation and Development (OECD) Guideline 102.

¢ Solubility Testing: The solubility would be determined by adding incremental amounts of
Anisoin to a fixed volume of the solvent (water, ethanol, acetone) at a specified
temperature, with agitation, until no more solute dissolves, as per OECD Guideline 105.
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o Flash Point Measurement: A closed-cup method, such as the Pensky-Martens closed-cup
tester (ASTM D93), would likely be used to determine the flash point, which is a measure of
the flammability of a volatile substance.

Handling and Emergency Procedures

Proper handling and emergency preparedness are crucial when working with any chemical,
including Anisoin. The following sections outline the necessary precautions and response

measures.

Personal Protective Equipment (PPE) and Engineering
Controls

o Engineering Controls: Ensure adequate ventilation in areas where Anisoin is handled.[2][7]
This can be achieved through the use of local exhaust ventilation.[7]

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[1][3]

» Skin and Body Protection: Wear appropriate protective gloves and clothing to prevent skin
exposure.[1][3] Inspect gloves before use and remove them with care to avoid skin
contamination.[2]

o Respiratory Protection: Under normal use conditions with adequate ventilation, no protective
equipment is typically needed.[1][3] If dust formation is a concern, a particle filter respirator
may be used.[1]

A logical workflow for ensuring safety during the handling of Anisoin is presented in the
following diagram.
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Caption: Workflow for Safe Handling of Anisoin.

First Aid Measures

In the event of exposure to Anisoin, the following first aid measures should be taken:

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[1][2]

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothes and shoes. Get medical attention.[1][2]

 Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give
artificial respiration. Get medical attention.[1]

 Ingestion: Clean mouth with water and get medical attention. Never give anything by mouth
to an unconscious person.[1]

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or
chemical foam.[1][3]

» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon monoxide (CO) and carbon dioxide (COz2).[1][2]

o Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with
pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[1][3]

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation and use personal protective equipment.
[1][3] Avoid dust formation.[7]

e Environmental Precautions: Do not let the product enter drains.[7][8]

o Containment and Cleanup: Sweep up and shovel the spilled material into suitable containers
for disposal.[1][8]

Stability and Reactivity

o Chemical Stability: Anisoin is stable under normal conditions.[1]

» Conditions to Avoid: Avoid dust formation and incompatible products.[2][3] Extremes of
temperature and direct sunlight should also be avoided.

e Incompatible Materials: Keep away from strong oxidizing agents, acids, acid anhydrides, and
acid chlorides.[1][2]

o Hazardous Decomposition Products: When heated to decomposition, it may produce carbon
oxides.[7]

Hazard Response and Mitigation Workflow

The following diagram illustrates a general workflow for assessing and responding to a
potential hazard involving Anisoin in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Anisoin: A Comprehensive Safety and Handling Guide
for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
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precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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and industry.

Contact
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